Cas no 106877-33-2 (6-(trifluoromethyl)pyridin-3-amine)
6-(Trifluoromethyl)pyridin-3-amine is a fluorinated pyridine derivative with a trifluoromethyl group at the 6-position and an amine functional group at the 3-position. This compound is valued for its electron-withdrawing trifluoromethyl group, which enhances its reactivity and stability in various chemical transformations. The amine moiety provides a versatile handle for further functionalization, making it a useful intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to improved metabolic stability and lipophilicity in derived compounds. The compound is typically employed in the development of biologically active molecules, particularly in medicinal chemistry, where its unique properties facilitate the optimization of drug candidates.
106877-33-2 structure
Product Name:6-(trifluoromethyl)pyridin-3-amine
CAS No:106877-33-2
MF:C6H5F3N2
MW:162.112511396408
MDL:MFCD01862656
CID:62648
PubChem ID:2737744
Update Time:2025-06-07
6-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(trifluoromethyl)pyridine
- 5-amino-2-trifluoromethyl pyridine
- 3-Amino-6-(trifluoromethyl)pyridine
- 5-Amino-2-(trifluoromethyl)pyridine
- 6-(Trifluoromethyl)pyridin-3-amine
- 6-Trifluoromethylpyridin-3-amine
- 6-(TrifluoroMethyl)pyridine-3-aMine
- 6-(trifluoroMethyl)-3-aMinopyridine
- 6-(trifluoromethyl)pyridin-3-amine hydrochloride
- 6-(Trifluoromethyl)pyridin-3-amine, 5-Amino-alpha,alpha,alpha-trifluoro-2-picoline
- 5-Amino-2-(trifluoromethyl)pyridine98%
- 5-Amino-2-(trifluoromethyl)pyridine 98%
- 5-Amino-2-trifluoromethylpyridine
- 6-(trifluoromethyl)-3-pyridinamine
- 3-Pyridinamine, 6-(trifluoromethyl)-
- 3-amino-6-trifluoromethylpyridine
- 6-(trifluoromethyl)-3-pyridylamine
- PubChem2997
- KSC174C5R
- Jsp000608
- 5-amino-2trifluoromethylpyridine
- 5-amino-2-trifloromethylpyridine
- 6-Trifluoromet
- CS-D0794
- BCP05913
- 3-amino-6-trifluoromethyl pyridine
- AC-2556
- 5-amino-2-(trifluoromethyl)-pyridine
- FS-1198
- EN300-100883
- Z1203161729
- SY002005
- AKOS005063463
- AM20070179
- DTXSID80372232
- 4-CHLORO-1,3-DIMETHYLPYRAZOLO[3,4-B]PYRIDINE-5-CARBONYLCHLORIDE
- 3-amino-6-trifluoromethyl-pyridine
- 5-Amino-2-(trifluoromethyl)pyridine, 96%
- 6-Trifluoromethyl-3-pyridinylamine
- 106877-33-2
- W-204618
- FT-0619968
- A1816
- SCHEMBL114542
- 6-trifluoromethyl-pyridin-3-ylamine
- 6-Trifluoromethyl-3-aminopyridine
- A801525
- 6-Trifluoromethylpyridin-3-ylamine
- 2-TRIFLUOROMETHYL-5-AMINOPYRIDINE
- MFCD01862656
- STK932611
- DB-029047
- BBL011197
- ALBB-030443
- 6-(trifluoromethyl)pyridin-3-amine
-
- MDL： MFCD01862656
- Inchi： 1S/C6H5F3N2/c7-6(8,9)5-2-1-4(10)3-11-5/h1-3H,10H2
- InChI Key： IBOZOWZSXZNIHI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CN=1)N)(F)F
Computed Properties
- Exact Mass: 162.04000
- Monoisotopic Mass: 162.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 38.9
Experimental Properties
- Color/Form: solid
- Density: 1.368
- Melting Point: 42.0 to 46.0 deg-C
- Boiling Point: 92-94℃/0.01mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.478
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 38.91000
- LogP: 2.26380
- Solubility: Not determined
6-(trifluoromethyl)pyridin-3-amine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/38-43
- Safety Instruction： S26-S36/37-S45
-
Hazardous Material Identification：
- Safety Term：S26;S36/37;S45
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Risk Phrases：R25; R36/38; R43
6-(trifluoromethyl)pyridin-3-amine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(trifluoromethyl)pyridin-3-amine Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A023011614-25g |
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106877-33-2 | 98% | 25g |
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| Alichem | A023011614-1000g |
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$1428.00 | 2023-09-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R004546-1g |
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3-Amino-6-(trifluoromethyl)pyridine, 98% |
106877-33-2 | 98% | 5g |
$42.00 | 2023-09-09 | |
| Matrix Scientific | 006911-25g |
3-Amino-6-(trifluoromethyl)pyridine, 98% |
106877-33-2 | 98% | 25g |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 640107-1G |
6-(trifluoromethyl)pyridin-3-amine |
106877-33-2 | 96% | 1G |
1259.81 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 640107-5G |
6-(trifluoromethyl)pyridin-3-amine |
106877-33-2 | 96% | 5G |
4926.83 | 2021-05-17 |
6-(trifluoromethyl)pyridin-3-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:106877-33-2)6-(trifluoromethyl)pyridin-3-amine
Order Number:A801525
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:38
Price ($):197.0/985.0
Email:sales@amadischem.com
6-(trifluoromethyl)pyridin-3-amine Related Literature
-
Andy Pike,R. Ian Storer,Robert M. Owen,Emma Armstrong,Caroline L. Benn,Magda Bictash,Kathy F. K. Cheung,Kathryn Costelloe,Emmanuel Dardennes,Emma Impey,Philip H. Milliken,Elisabeth Mortimer-Cassen,Hannah J. Pearce Med. Chem. Commun. 2016 7 1572
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:106877-33-2)6-(trifluoromethyl)pyridin-3-amine
Purity:99%/99%
Quantity:100g/500g
Price ($):197.0/985.0